Cas no 1804840-38-7 (2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-carboxaldehyde)

• Product Name: 2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-carboxaldehyde
• CAS No: 1804840-38-7
• MF: C₈H₆F₃IN₂O₂
• MW: 346.045124530792
• CID: 4836703
• Update Time: 2025-06-08

2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H6F3IN2O2/c9-8(10,11)16-6-1-4(3-15)7(12)5(2-13)14-6/h1,3H,2,13H2
• InChI Key： PNYVCONNTRQNFB-UHFFFAOYSA-N
• SMILES： IC1=C(C=O)C=C(N=C1CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on 2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-carboxaldehyde

Introduction to 2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1804840-38-7)

2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-carboxaldehyde, with the CAS number 1804840-38-7, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by its unique structural and functional properties. The presence of multiple substituents, including an aminomethyl group, an iodo substituent, a trifluoromethoxy group, and an aldehyde functionality at the 4-position, makes it a versatile intermediate in the synthesis of various biologically active molecules.

The aminomethyl group at the 2-position of the pyridine ring introduces a nucleophilic amine moiety, which can participate in various chemical reactions such as condensation, coupling, and functionalization. This feature is particularly useful in drug discovery, where such groups are often employed to enhance binding affinity and improve pharmacokinetic properties. The iodo substituent at the 3-position serves as a valuable handle for further functionalization via cross-coupling reactions, including Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, making this compound a valuable building block for medicinal chemists.

The trifluoromethoxy group at the 6-position introduces fluorine atoms into the molecule, which are known to modulate metabolic stability, lipophilicity, and binding interactions with biological targets. Fluoro-substituted compounds often exhibit improved pharmacological properties due to the electron-withdrawing nature of fluorine atoms, which can enhance binding affinity and selectivity. Additionally, the aldehyde functionality at the 4-position provides a reactive site for condensation reactions with various nucleophiles, enabling the synthesis of Schiff bases and other heterocyclic derivatives.

Recent advancements in synthetic methodologies have highlighted the utility of 2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-carboxaldehyde in the development of novel therapeutic agents. For instance, researchers have utilized this compound as a key intermediate in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The combination of an amine group for hydrogen bonding interactions and an iodine atom for cross-coupling modifications allows for fine-tuning of molecular properties to optimize drug-like characteristics.

In addition to its role in kinase inhibition studies, this compound has been explored in the development of antiviral agents. The pyridine scaffold is a common motif in antiviral drugs due to its ability to interact with viral proteases and polymerases. The presence of multiple substituents on the pyridine ring allows for selective targeting of viral enzymes while minimizing off-target effects. Recent studies have demonstrated that derivatives of 2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-carboxaldehyde exhibit promising antiviral activity against RNA viruses by inhibiting key enzymatic steps in their replication cycle.

The pharmaceutical industry has also shown interest in this compound for its potential application in central nervous system (CNS) drug development. Pyridine derivatives are known to cross the blood-brain barrier efficiently, making them suitable candidates for treating neurological disorders. The unique combination of functional groups on this compound allows for modulation of receptor binding affinities and pharmacokinetic profiles, which are critical factors in CNS drug design.

From a synthetic chemistry perspective, 2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-carboxaldehyde serves as a versatile precursor for constructing more complex molecules via palladium-catalyzed cross-coupling reactions. These reactions are widely used in pharmaceutical synthesis due to their high efficiency and selectivity. The iodine atom at the 3-position is particularly useful for these transformations, enabling facile introduction of aryl or vinyl groups at other positions on the pyridine ring. This flexibility has been leveraged in generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

The aldehyde functionality at the 4-position also plays a crucial role in synthetic applications. It can be readily converted into other functional groups such as carboxylic acids, esters, or amides through oxidation or reduction reactions. These transformations expand the utility of this compound as a building block in drug synthesis, allowing chemists to tailor molecular structures according to specific pharmacological requirements.

Recent research has also explored the use of 2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-carboxaldehyde in fragment-based drug discovery (FBDD). FBDD is an approach that involves identifying small molecule fragments with high binding affinity to biological targets before linking them together to form full-length drugs. The unique structural features of this compound make it an ideal candidate for generating fragments with optimized properties such as solubility and metabolic stability.

In conclusion,2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1804840-38-7) is a multifunctional organic compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse chemical modifications and biological applications, making it a valuable tool for medicinal chemists seeking to design novel therapeutic agents. As research continues to uncover new synthetic strategies and biological targets,this compound is likely to remain at forefront of pharmaceutical innovation.